Cas no 19368-27-5 (2-[(2,5-Dimethoxyphenyl)carbamoyl]benzoic acid)

• Product Name: 2-[(2,5-Dimethoxyphenyl)carbamoyl]benzoic acid
• CAS No: 19368-27-5
• MF: C₁₆H₁₅NO₅
• MW: 301.294004678726
• MDL: MFCD01055650
• CID: 4786237
• Update Time: 2025-04-23

2-[(2,5-Dimethoxyphenyl)carbamoyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2,5-dimethoxyphenyl)carbamoyl]benzoic acid
• 2-[(2,5-dimethoxyanilino)carbonyl]benzoic acid
• 2-((2,5-Dimethoxyphenyl)carbamoyl)benzoic acid
• Oprea1_235106
• Oprea1_485829
• ARONIS002335
• STK045310
• ST054950
• 2-[N-(2,5-dimethoxyphenyl)carbamoyl]benzoic acid
• 2-[(2,5-Dimethoxyphenyl)carbamoyl]benzoic acid

• MDL： MFCD01055650
• Inchi： 1S/C16H15NO5/c1-21-10-7-8-14(22-2)13(9-10)17-15(18)11-5-3-4-6-12(11)16(19)20/h3-9H,1-2H3,(H,17,18)(H,19,20)
• InChI Key： WVUKSBPGKNMXJS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1NC(C1C=CC=CC=1C(=O)O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 400
• XLogP3: 2.2
• Topological Polar Surface Area: 84.9

Additional information on 2-[(2,5-Dimethoxyphenyl)carbamoyl]benzoic acid

Comprehensive Overview of 2-[(2,5-Dimethoxyphenyl)carbamoyl]benzoic acid (CAS No. 19368-27-5)

2-[(2,5-Dimethoxyphenyl)carbamoyl]benzoic acid, with the CAS number 19368-27-5, is a specialized organic compound that has garnered attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of benzoic acid derivatives and features a unique carbamoyl linkage. Its molecular structure combines a 2,5-dimethoxyphenyl group with a benzoic acid moiety, making it a subject of interest for researchers exploring novel drug intermediates and biochemical applications.

The chemical properties of 2-[(2,5-Dimethoxyphenyl)carbamoyl]benzoic acid include a molecular weight of 315.31 g/mol and a precise structural configuration that influences its reactivity. Researchers often highlight its potential as a building block in synthetic chemistry due to its ability to participate in amide bond formation and other key reactions. The compound’s solubility profile, typically in organic solvents like dimethyl sulfoxide (DMSO) or methanol, makes it suitable for laboratory-scale applications.

One of the trending topics in the scientific community is the search for sustainable synthesis methods for complex organic molecules. 2-[(2,5-Dimethoxyphenyl)carbamoyl]benzoic acid aligns with this focus, as researchers explore green chemistry approaches to its production. Questions like "How to synthesize 2-[(2,5-Dimethoxyphenyl)carbamoyl]benzoic acid efficiently?" or "What are the applications of benzoic acid derivatives in medicine?" are frequently searched, reflecting the compound’s relevance in modern chemistry.

In the pharmaceutical sector, 2-[(2,5-Dimethoxyphenyl)carbamoyl]benzoic acid is studied for its potential role as a precursor in drug development. Its structural features suggest utility in designing enzyme inhibitors or receptor modulators, particularly in neurological and metabolic research. The compound’s methoxy groups and carboxylic acid functionality offer versatility for further chemical modifications, a trait highly valued in medicinal chemistry.

From an industrial perspective, the demand for high-purity organic intermediates like 2-[(2,5-Dimethoxyphenyl)carbamoyl]benzoic acid is rising. Companies specializing in custom synthesis and fine chemicals often list this compound in their catalogs, catering to academic and commercial clients. Searches such as "Where to buy CAS 19368-27-5?" or "Suppliers of 2-[(2,5-Dimethoxyphenyl)carbamoyl]benzoic acid" indicate its market presence.

Analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are essential for characterizing 2-[(2,5-Dimethoxyphenyl)carbamoyl]benzoic acid. These methods ensure the compound’s purity and confirm its structural integrity, critical for research applications. The growing emphasis on quality control in chemical manufacturing further underscores the importance of reliable analytical data.

In summary, 2-[(2,5-Dimethoxyphenyl)carbamoyl]benzoic acid (CAS No. 19368-27-5) is a compound of significant scientific and industrial interest. Its unique structure, combined with its potential applications in drug discovery and material science, positions it as a valuable subject for ongoing research. As the chemical industry evolves, compounds like this will likely play a pivotal role in advancing sustainable chemistry and innovative therapeutics.